Cas no 6970-40-7 (Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI))
6970-40-7 structure
Product Name:Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI)
CAS No:6970-40-7
MF:C15H14N4O2S
MW:314.362261295319
CID:504231
PubChem ID:135460538
Update Time:2025-04-19
Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI)
- 1,3-bis[(4-oxo-1-cyclohexa-2,5-dienylidene)methylamino]thiourea
- 1,3-bis[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
- AC1NS8WL
- AG-G-71645
- Bis-(4-hydroxy-benzyliden)-thiocarbonohydrazid
- bis-(4-hydroxy-benzylidene)-thio carbonohydrazide
- CTK2F3304
- CTK9A1585
- NSC54169
- REGID_for_CID_663466
- T5267398
- 6970-40-7
- SR-01000056009
- 1,3-bis[(4-ketocyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
- SMR000242802
- SR-01000056009-1
- cid_5356282
- BDBM47607
- DTXSID30418093
- Z49849036
- 1,3-bis[(4-oxidanylidenecyclohexa-2,5-dien-1-ylidene)methylamino]thiourea
- CHEMBL2007273
- MLS000394713
- 1,3-bis[(E)-(4-hydroxyphenyl)methylideneamino]thiourea
- REGID_for_CID_5356282
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- Inchi: 1S/C15H14N4O2S/c20-13-5-1-11(2-6-13)9-16-18-15(22)19-17-10-12-3-7-14(21)8-4-12/h1-10,20-21H,(H2,18,19,22)/b16-9+,17-10+
- InChI Key: UHYBPVHQQAQPBP-CZCYGEDCSA-N
- SMILES: S=C(N/N=C/C1C=CC(=CC=1)O)N/N=C/C1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 314.08392
- Monoisotopic Mass: 314.08374688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 87.46
Carbonothioicdihydrazide, bis[(4-hydroxyphenyl)methylene]- (9CI) Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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